Cas no 2228132-75-8 (3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid
• CAS No: 2228132-75-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 5825619
• PubChem ID: 165631853
• Update Time: 2025-10-28

3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid
• 2228132-75-8
• EN300-1950630

• Inchi： 1S/C8H8F2N2O2/c1-5-3-12-6(4-11-5)8(9,10)2-7(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： OYSZLMVZVNTXOO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C)=CN=1)(CC(=O)O)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid

Recent Advances in the Study of 3,3-Difluoro-3-(5-methylpyrazin-2-yl)propanoic Acid (CAS: 2228132-75-8)

The compound 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid (CAS: 2228132-75-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features, including the difluoromethyl group and the pyrazine ring, make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, researchers have explored its utility in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most promising applications of this compound lies in its potential as a modulator of metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid exhibit significant activity against enzymes involved in lipid metabolism, suggesting its potential use in treating metabolic disorders such as diabetes and obesity. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

In addition to its metabolic applications, recent research has investigated the compound's role in central nervous system (CNS) disorders. Preliminary data from animal models indicate that certain analogs of 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid can cross the blood-brain barrier and exhibit neuroprotective effects. These findings open new avenues for the development of therapies targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and optimization of 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid have also been the focus of recent investigations. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for clinical trials and potential commercialization.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps through comprehensive preclinical studies. The scientific community anticipates that further investigation of 3,3-difluoro-3-(5-methylpyrazin-2-yl)propanoic acid and its derivatives will yield valuable insights for drug discovery and development in the coming years.